Cas no 104755-75-1 (Isoquinoline, 4-[(2-bromophenyl)methyl]-)
104755-75-1 structure
Product Name:Isoquinoline, 4-[(2-bromophenyl)methyl]-
CAS No:104755-75-1
MF:C16H12BrN
MW:298.177183151245
CID:1145955
Update Time:2024-07-26
Isoquinoline, 4-[(2-bromophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 4-[(2-bromophenyl)methyl]-
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- Inchi: 1S/C16H12BrN/c17-16-8-4-2-5-12(16)9-14-11-18-10-13-6-1-3-7-15(13)14/h1-8,10-11H,9H2
- InChI Key: HGGVKMVSWYNYGF-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)C(CC2=CC=CC=C2Br)=CN=1
Computed Properties
- Exact Mass: 297.01536
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 434.0±25.0 °C(Predicted)
- PSA: 12.89
- pka: 5.28±0.10(Predicted)
Isoquinoline, 4-[(2-bromophenyl)methyl]- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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